6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine 6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine
Brand Name: Vulcanchem
CAS No.: 879055-82-0
VCID: VC0349161
InChI: InChI=1S/C17H19N5O/c1-13-15(11-14-5-3-2-4-6-14)16(21-7-9-23-10-8-21)22-17(20-13)18-12-19-22/h2-6,12H,7-11H2,1H3
SMILES: CC1=NC2=NC=NN2C(=C1CC3=CC=CC=C3)N4CCOCC4
Molecular Formula: C17H19N5O
Molecular Weight: 309.4g/mol

6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine

CAS No.: 879055-82-0

Main Products

VCID: VC0349161

Molecular Formula: C17H19N5O

Molecular Weight: 309.4g/mol

6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine - 879055-82-0

CAS No. 879055-82-0
Product Name 6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine
Molecular Formula C17H19N5O
Molecular Weight 309.4g/mol
IUPAC Name 4-(6-benzyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)morpholine
Standard InChI InChI=1S/C17H19N5O/c1-13-15(11-14-5-3-2-4-6-14)16(21-7-9-23-10-8-21)22-17(20-13)18-12-19-22/h2-6,12H,7-11H2,1H3
Standard InChIKey ZJVSPGPPKVVERU-UHFFFAOYSA-N
SMILES CC1=NC2=NC=NN2C(=C1CC3=CC=CC=C3)N4CCOCC4
Canonical SMILES CC1=NC2=NC=NN2C(=C1CC3=CC=CC=C3)N4CCOCC4
PubChem Compound 6473280
Last Modified Nov 11 2021
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